Cas no 107224-22-6 (Quinoline,6-fluoro-5-methyl-)
Quinoline,6-fluoro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,6-fluoro-5-methyl-
- Quinoline, 6-fluoro-5-methyl- (9CI)
- 6-Fluoro-5-methyl-quinoline
- 6-fluoro-5-methylquinoline
- SCHEMBL9654404
- 107224-22-6
- AKOS006373881
- SB68307
- DTXSID901311817
-
- Inchi: 1S/C10H8FN/c1-7-8-3-2-6-12-10(8)5-4-9(7)11/h2-6H,1H3
- InChI Key: HTPFRHXWHGPOTF-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(=CC=CN=2)C=1C
Computed Properties
- Exact Mass: 161.06414
- Monoisotopic Mass: 161.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline,6-fluoro-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238640-1g |
6-Fluoro-5-methylquinoline |
107224-22-6 | 97% | 1g |
$673 | 2021-08-04 | |
| Chemenu | CM238640-5g |
6-Fluoro-5-methylquinoline |
107224-22-6 | 97% | 5g |
$1468 | 2021-08-04 | |
| Chemenu | CM238640-10g |
6-Fluoro-5-methylquinoline |
107224-22-6 | 97% | 10g |
$1987 | 2021-08-04 | |
| Chemenu | CM238640-1g |
6-Fluoro-5-methylquinoline |
107224-22-6 | 97% | 1g |
$713 | 2022-09-04 |
Quinoline,6-fluoro-5-methyl- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Quinoline,6-fluoro-5-methyl-
Quinoline,6-fluoro-5-methyl- (CAS No. 107224-22-6): A Comprehensive Overview
Quinoline derivatives have long been a cornerstone in the field of pharmaceutical chemistry due to their diverse biological activities and structural versatility. Among these derivatives, Quinoline,6-fluoro-5-methyl- (CAS No. 107224-22-6) stands out as a compound of significant interest, particularly in the development of novel therapeutic agents. This introduction aims to provide a detailed exploration of this compound, its chemical properties, potential applications, and its relevance in contemporary research.
The molecular structure of Quinoline,6-fluoro-5-methyl- features a quinoline core substituted with a fluorine atom at the 6-position and a methyl group at the 5-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemists. The presence of the fluorine atom, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.
Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of quinoline derivatives. Studies have demonstrated that the fluorine substitution in Quinoline,6-fluoro-5-methyl- can significantly influence its solubility, permeability, and metabolic pathways. These insights are particularly relevant in the context of developing drugs that require optimal bioavailability and minimal side effects.
In the realm of medicinal chemistry, Quinoline,6-fluoro-5-methyl- has been explored for its potential as an anti-inflammatory agent. Research indicates that quinoline derivatives can modulate inflammatory pathways by interacting with specific enzymes and receptors. The fluorine and methyl substituents are believed to enhance the compound's ability to bind to these targets, thereby increasing its therapeutic efficacy. Preliminary in vitro studies have shown promising results, suggesting that this compound may be effective in treating chronic inflammatory conditions.
The antimicrobial properties of Quinoline,6-fluoro-5-methyl- are another area of active investigation. Quinolines have a long history of use as antimicrobial agents, and modifications to their structure can lead to enhanced activity against resistant strains of bacteria and fungi. The fluorine atom is known to improve the compound's ability to penetrate bacterial cell walls, while the methyl group can enhance its interactions with microbial enzymes. These features make Quinoline,6-fluoro-5-methyl- a promising candidate for developing new antibiotics.
Furthermore, the compound has shown potential in anticancer research. Quinoline derivatives have been identified as inhibitors of various kinases and other enzymes involved in cancer cell proliferation. The structural features of Quinoline,6-fluoro-5-methyl-, particularly the fluorine substitution, are thought to enhance its binding affinity to these targets. Early preclinical studies have suggested that this compound may be effective in inhibiting tumor growth and preventing metastasis.
The synthesis of Quinoline,6-fluoro-5-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and cyclization steps. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale, which is essential for both research and commercial applications.
One of the key challenges in working with Quinoline,6-fluoro-5-methyl- is ensuring its stability under various conditions. Fluorinated compounds can be sensitive to light and air exposure, which necessitates careful storage and handling protocols. However, recent developments in chemical synthesis have introduced more robust methods for stabilizing these compounds during storage and transport.
The analytical characterization of Quinoline,6-fluoro-5-methyl- is another critical aspect that requires meticulous attention. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the identity and purity of the compound. These analytical methods provide valuable data on the molecular structure and chemical properties of the compound.
In conclusion,Quinoline,6-fluoro-5-methyl-(CAS No. 107224-22-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing drugs with diverse therapeutic applications. As research continues to uncover new insights into its biological activities and synthetic methodologies,Quinoline, particularly this derivative,will undoubtedly play an important role in shaping future advancements in medicinal chemistry.
107224-22-6 (Quinoline,6-fluoro-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)